105-21-5(γ-Heptalactone),heptan-4-,FEMA 2539

γ-Heptalactone Properties

Names and Identifiers

- γ-Oenantholacton
- 4-Hydroxyheptanoic acid gamma-lactone
- 4-n-Propyl-4-hydroxybutanoic acid lactone
- 4-Heptanolide
- Gamma-Heptalactone
- γ-Heptalactone
- gamma-Heptanolactone
- HEPTALACTONE, gamma-(AS)
- (±)-4-Heptanolide
- (±)-Dihydro-5-propyl-2(3H)-furanone
- (±)-γ-Propyl-γ-butyrolactone
- 5-propyloxolan-2-one
- γ-Enanthonolactone
- γ-Heptanolactone
- heptan-4-
- FEMA 2539
- Heptan-4-olid
- heptan-4-olide
- G-HEPTALACTONE
- Heptanolide-4,1
- gamma heptalatone
- +Expand
- MDL： MFCD00036498
- InChIKey： VLSVVMPLPMNWBH-UHFFFAOYSA-N
- Inchi： 1S/C7H12O2/c1-2-3-6-4-5-7(8)9-6/h6H,2-5H2,1H3
- SMILES： CCCC1CCC(=O)O1

Computed Properties

Exact Mass: 128.08400
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 2
Monoisotopic Mass: 128.08373
Heavy Atom Count: 9
Complexity: 110
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: nothing
Tautomer Count: 2
Surface Charge: 0
Topological Polar Surface Area: 26.3

Experimental Properties

LogP: 1.49210
PSA: 26.30000
Refractive Index: 1.445
Boiling Point: 236°C(lit.)
Flash Point: >110 ºC
FEMA: 2539
Color/Form: Colorless slightly oily liquid. It has an aroma similar to nuts and caramel, a sweet taste similar to malt and caramel, and a slight smell of herbs.
Solubility: It is almost insoluble in water and soluble in ethanol.
Density: 0.999

γ-Heptalactone Security Information

Symbol: GHS07
RTECS：LU3697000
WGK Germany：2
Safety Term：S36
Safety Instruction： S36
Risk Phrases：R38
Dangerous goods sign： Xi
Hazard Statement： H315
Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364
Prompt：warning
Risk Phrases： R38
Signal Word：Warning

γ-Heptalactone Customs Data

HS CODE：2932209090
Customs Data：

China Customs Code:
2932209090

Overview:

2932209090. Other lactones. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2932209090. other lactones. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

γ-Heptalactone Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00HB0Y-5g	2(3H)-Furanone, dihydro-5-propyl-	105-21-5	98%	5g	$4.00
A2B Chem LLC	AI06642-5g	4-Heptanolide	105-21-5	98%	5g	$4.00	2024-04-20
Aaron	AR00HB9A-5g	2(3H)-Furanone, dihydro-5-propyl-	105-21-5	98%	5g	$4.00
abcr	AB136518-5 g	gamma-Heptanolactone; 98%	105-21-5		5 g	€71.50	2023-07-20
Ambeed	A513915-5g	5-Propyldihydrofuran-2(3H)-one	105-21-5	98%	5g	$5.0	2024-06-02
Chemenu	CM484986-500g	Gamma-heptalactone	105-21-5	95%	500g	$111	2023-02-19
Enamine	EN300-322414-0.05g	5-propyloxolan-2-one	105-21-5	95%	0.05g	$19.0	2023-05-30
eNovation Chemicals LLC	D756753-500g	2(3H)-Furanone, dihydro-5-propyl-	105-21-5	95%	500g	$190	2022-06-09
TRC	H281213-25g	γ-Heptalactone	105-21-5		25g	$ 59.00	2023-09-07
BAI LING WEI Technology Co., Ltd.	571970-25ML	γ-Heptanolactone, 98%	105-21-5	98%	25ML	￥ 290	2022-04-26

γ-Heptalactone Suppliers

SHANG HAI TENG ZHUN Biotechnology Co., Ltd.

Audited Supplier

(CAS:105-21-5)

MR./MRS.:ZHANG JING LI

Phone:19821570922

Email:angela@labgogo.com

Suzhou Senfeida Chemical Co., Ltd

Gold Member

Audited Supplier

(CAS:105-21-5)

MR./MRS.:WANG TING TING

Phone:13862111431

Email:sales2@senfeida.com

Web:https://senfeida.en.made-in-china.com/

Jiangxi yuanshangcao flavor Co., Ltd.

Audited Supplier

(CAS:105-21-5)

MR./MRS.:LUO JING LI

Phone:18979604038

Email:1182634205@qq.com

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:105-21-5)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:105-21-5)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

γ-Heptalactone Related Literature

1. Addition of n-butane to slowly reacting mixtures of hydrogen and oxygen at 480°C. Part 2.—Formation of oxygenated products

Richard R. Baker,Roy R. Baldwin,Raymond W. Walker J. Chem. Soc. Faraday Trans. 1 1975 71 756
2. Electron transfer reactions of heteroaromatic diols

Ezio Pelizzetti,Edoardo Mentasti,Ermanno Barni J. Chem. Soc. Perkin Trans. 2 1978 623
3. Complexing properties of α-nitroketones. Part III. A stereochemical investigation of some new copper(II)α-nitroketonate complexes and their base adducts with O- and N-donors

Donato Attanasio,Ines Collamati,Claudio Ercolani,Giovanni Rotilio J. Chem. Soc. Dalton Trans. 1973 2242
4. Subject index

Annu. Rep. Anal. At. Spectrosc. 1974 4 268
5. Regioselectivity in the reactions of methoxydehydrobenzenes with furans. Part 3. 3-Methoxyfuran and methoxydehydrobenzenes and the chemistry of their adducts

Robert W. Baker,Teresa M. Baker (née Nicoletti),Anthony A. Birkbeck,Robin G. F. Giles,Melvyn V. Sargent,Brian W. Skelton,Allan H. White J. Chem. Soc. Perkin Trans. 1 1991 1589
6. Vapour pressure and heat of dilution.—Part VIII. Heat of dilution of cane sugar in aqueous solution and of urea and calcium chloride in alcoholic solution

R. B. Vallender,E. P. Perman Trans. Faraday Soc. 1931 27 124
7. Synthesis and reactivity of alkaline-earth stannanide complexes by hydride-mediated distannane metathesis and organostannane dehydrogenation

Louis J. Morris,Nasir A. Rajabi,Mary F. Mahon,Ian Manners,Claire L. McMullin,Michael S. Hill Dalton Trans. 2020 49 10523
8. Identification of a new series of benzothiazinone derivatives with excellent antitubercular activity and improved pharmacokinetic profiles

Lu Xiong,Chao Gao,Yao-Jie Shi,Xin Tao,Juan Rong,Kun-Lin Liu,Cui-Ting Peng,Ning-Yu Wang,Qian Lei,Yi-Wen Zhang,Luo-Ting Yu,Yu-Quan Wei RSC Adv. 2018 8 11163

Cas no 105-21-5 (γ-Heptalactone)

γ-Heptalactone Properties

Names and Identifiers

Computed Properties

Experimental Properties

γ-Heptalactone Security Information

γ-Heptalactone Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

γ-Heptalactone Price

γ-Heptalactone Suppliers

γ-Heptalactone Related Literature

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